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Compound of Interest

Compound Name: Azetidine hydrochloride

Cat. No.: B120509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety protocols and handling procedures for

azetidine hydrochloride. The following sections detail the chemical and physical properties,

hazard identification, first aid measures, handling and storage protocols, and emergency

procedures to ensure a safe laboratory environment.

Chemical and Physical Properties
Azetidine hydrochloride is a white to off-white crystalline solid.[1][2] It is the hydrochloride salt

of azetidine, a four-membered nitrogen-containing heterocycle.[3] This form enhances the

compound's stability and solubility in water.[2][3] Due to its hygroscopic nature, it can absorb

moisture from the air, which may lead to degradation.[3] Therefore, it should be stored in a dry

environment.[3]

Table 1: Physical and Chemical Properties of Azetidine Hydrochloride
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Property Value Source(s)

Molecular Formula C₃H₈ClN [4][5][6]

Molecular Weight 93.55 g/mol [4]

Appearance
White to off-white crystalline

solid/powder
[1][2]

Melting Point >300 °C [2][7]

Solubility Soluble in water [3][6]

Flash Point 152 °C [8]

Hygroscopicity Hygroscopic [3][6]

Hazard Identification and GHS Classification
Azetidine hydrochloride is classified as an irritant. Direct contact can cause skin and serious

eye irritation. Inhalation of dust may lead to respiratory tract irritation.

Table 2: GHS Hazard Classification for Azetidine Hydrochloride

Hazard Class
Hazard
Category

Hazard
Statement

GHS
Pictogram

Signal Word

Skin

Corrosion/Irritatio

n

Category 2
H315: Causes

skin irritation
alt text Warning

Serious Eye

Damage/Eye

Irritation

Category 2

H319: Causes

serious eye

irritation

alt text Warning

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May

cause respiratory

irritation

alt text Warning
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First Aid Measures
Immediate and appropriate first aid is crucial in case of exposure. The following diagram

outlines the recommended procedures.

Exposure Route

First Aid Action

Inhalation Response

Skin Contact Response

Eye Contact Response

Ingestion Response

Inhalation

Move to fresh air.

Skin Contact Remove contaminated clothing.

Eye Contact Rinse cautiously with water for at least 15 minutes.

Ingestion
Rinse mouth with water.

If not breathing, give artificial respiration.

If necessary
Seek medical attention.

Wash skin with soap and plenty of water. Seek medical attention if irritation persists.

Remove contact lenses, if present and easy to do. Seek immediate medical attention.

Do NOT induce vomiting. Seek medical attention.

Click to download full resolution via product page

First Aid Procedures for Azetidine Hydrochloride Exposure.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling azetidine hydrochloride to minimize

exposure risk.
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Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Protects against dust particles

and splashes.

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat.

Prevents skin contact and

irritation.

Respiratory Protection

Use a NIOSH/MSHA approved

respirator if ventilation is

inadequate or for large spills.

Protects against inhalation of

irritating dust.

Safe Handling and Storage
Proper handling and storage practices are essential for maintaining the integrity of azetidine
hydrochloride and ensuring personnel safety.
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Preparation

Handling

Storage

Post-Handling

Read Safety Data Sheet (SDS)

Wear appropriate PPE

Ensure well-ventilated work area

Avoid contact with skin and eyes

Avoid dust formation

Do not eat, drink, or smoke

Keep container tightly closed

Store in a cool, dry, well-ventilated place

Protect from moisture (hygroscopic)

Store locked up

Wash hands thoroughly after handling

Clean work area

Dispose of waste according to regulations

Click to download full resolution via product page

Workflow for Safe Handling and Storage of Azetidine Hydrochloride.
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Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Initial Response

Cleanup Procedure

Post-Cleanup

Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Avoid generating dust

Contain the spill

Sweep or scoop up material

Place in a suitable, closed container for disposal

Clean the spill area

Dispose of waste in accordance with regulations
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Procedure for Responding to an Azetidine Hydrochloride Spill.

Toxicological Information
The toxicological properties of azetidine hydrochloride have not been fully investigated. The

available data indicates that it is an irritant to the skin, eyes, and respiratory system. No data is

available on carcinogenicity, mutagenicity, or reproductive toxicity.

Disposal Considerations
Dispose of azetidine hydrochloride and its containers in accordance with local, state, and

federal regulations. It is recommended to use a licensed professional waste disposal service.

Do not allow the chemical to enter drains or waterways.

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) provided by the supplier. Always prioritize safety and adhere to

established laboratory protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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